Cas no 312-68-5 (3-Fluoropropyl Tosylate)

• Product Name: 3-Fluoropropyl Tosylate
• CAS No: 312-68-5
• MF: C₁₀H₁₃FO₃S
• MW: 232.271825551987
• MDL: MFCD01658062
• CID: 293468
• PubChem ID: 6366774
• Update Time: 2025-08-02

3-Fluoropropyl Tosylate Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropropyl 4-methylbenzenesulfonate
• 3-Fluoropropyl Tosylate
• 1-Propanol, 3-fluoro-,1-(4-methylbenzenesulfonate)
• 3-(tosyloxy)-1-propyl fluoride
• 3-fluoro-1-(toluene-p-sulfonyloxy)propane
• 3-Fluoroprop-1-yl tosylate
• 3-Fluoropropyl p-toluenesulfonate
• 3-Fluoropropyl p-toluenesulphonate
• AC1O4FX5
• AM897
• CTK7C2940
• DB7151500
• F3(CH2)3OTs
• NIOSH
• toluene-4-sulfonic acid 3-fluoropropyl ester
• D94952
• CS-0153014
• NIOSH/DB7151500
• 312-68-5
• EN300-7398884
• 3-fluoropropyl4-methylbenzenesulfonate
• DB71515000
• AKOS016006115
• Benzenesulfonic acid, 4-methyl-, 3-fluoropropyl ester
• PYCKJIAEKJWSKM-UHFFFAOYSA-N
• 1-Propanol, 3-fluoro-, 1-(4-methylbenzenesulfonate)
• 3-Fluoro-1-propanol 1-tosylate
• AS-10212
• C10H13FO3S
• SCHEMBL57036
• MFCD01658062
• 3-fluoropropyl 4-methylbenzene-1-sulfonate
• 3-fluoropropyltosylate
• toluene-4-sulfonic acid 3-fluoro-propyl ester
• fluoropropyl tosylate
• A852427
• DTXSID40422868
• 3-Fluoroprop-1-yl toluene-4-sulphonate;3-Fluoroprop-1-yl 4-methylbenzenesulphonate
• DB-379202
• 3-Fluoroprop-1-yl toluene-4-sulphonate

• MDL： MFCD01658062
• Inchi： 1S/C10H13FO3S/c1-9-3-5-10(6-4-9)15(12,13)14-8-2-7-11/h3-6H,2,7-8H2,1H3
• InChI Key： PYCKJIAEKJWSKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCF

Computed Properties

• Exact Mass: 232.05699
• Monoisotopic Mass: 232.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Additional information on 3-Fluoropropyl Tosylate

Comprehensive Guide to 3-Fluoropropyl Tosylate (CAS No. 312-68-5): Properties, Applications, and Industry Insights

3-Fluoropropyl Tosylate (CAS No. 312-68-5) is a specialized fluorinated organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This compound, also known as 3-Fluoropropyl p-toluenesulfonate, features a unique combination of a fluoropropyl group and a tosylate leaving group, making it a versatile intermediate in nucleophilic substitution reactions. The presence of the fluorine atom enhances its reactivity and selectivity, which is why it has garnered significant attention in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Fluoropropyl Tosylate has surged due to their critical role in drug discovery and material science. Researchers frequently search for terms such as "fluoropropyl tosylate synthesis", "CAS 312-68-5 applications", and "3-Fluoropropyl Tosylate price", reflecting the compound's growing relevance. Its ability to introduce fluorine into molecular frameworks aligns with the pharmaceutical industry's focus on improving drug bioavailability and metabolic stability, a trend driven by the rise of precision medicine.

The physicochemical properties of 3-Fluoropropyl Tosylate contribute to its broad utility. With a molecular formula of C₁₀H₁₃FO₃S and a molecular weight of 232.27 g/mol, it typically appears as a colorless to pale yellow liquid. Its stability under anhydrous conditions and compatibility with various solvents, including dichloromethane and acetonitrile, make it a preferred choice for laboratory-scale and industrial applications. Users often inquire about "3-Fluoropropyl Tosylate solubility" and "storage conditions for fluorinated tosylates", highlighting practical considerations for handling this compound.

One of the most prominent applications of 3-Fluoropropyl Tosylate is in the synthesis of fluorinated analogs of bioactive molecules. For instance, it serves as a key building block in the preparation of fluorinated pharmaceuticals, where the introduction of fluorine can significantly alter a drug's pharmacokinetics. This aligns with current industry trends, such as the development of next-generation antiviral agents and targeted cancer therapies. Searches for "fluoropropyl tosylate in drug design" and "CAS 312-68-5 in medicinal chemistry" underscore its importance in these cutting-edge fields.

Beyond pharmaceuticals, 3-Fluoropropyl Tosylate finds use in material science, particularly in the modification of polymers and surfaces to impart fluorophilic characteristics. This is especially relevant in the context of water-repellent coatings and anti-fouling materials, topics that have gained traction due to sustainability concerns. The compound's role in creating advanced functional materials has led to increased queries like "fluoropropyl tosylate in polymer chemistry" and "CAS 312-68-5 material applications".

From a synthetic perspective, 3-Fluoropropyl Tosylate is valued for its high reactivity in SN₂ reactions, enabling efficient alkylation of nucleophiles. This property is frequently exploited in the preparation of fluorinated ethers and thioethers, which are pivotal in fragrance and flavor chemistry. The compound's utility in these niche applications has spurred interest in queries such as "3-Fluoropropyl Tosylate reaction mechanisms" and "optimizing tosylate-based fluorinations".

Quality control and analytical characterization of 3-Fluoropropyl Tosylate are critical for ensuring its performance in sensitive applications. Techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. Researchers often search for "3-Fluoropropyl Tosylate analytical methods" and "CAS 312-68-5 purity standards", reflecting the need for reliable quality assessment protocols.

As the chemical industry continues to emphasize green chemistry principles, the development of sustainable synthetic routes for 3-Fluoropropyl Tosylate has become a focal point. Recent advancements in catalytic fluorination and solvent-free reactions have opened new avenues for its production, addressing environmental concerns while maintaining efficiency. This shift has led to increased exploration of terms like "green synthesis of fluoropropyl tosylates" and "eco-friendly fluorination methods".

In conclusion, 3-Fluoropropyl Tosylate (CAS No. 312-68-5) represents a cornerstone in fluoroorganic chemistry, bridging diverse fields from medicine to materials engineering. Its multifaceted applications, coupled with ongoing innovations in synthetic methodology, ensure its continued relevance in scientific and industrial contexts. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities in next-generation chemical solutions.